Cas no 1214389-11-3 (5-(3-Fluorophenyl)-3-methylpyridin-2-amine)

• Product Name: 5-(3-Fluorophenyl)-3-methylpyridin-2-amine
• CAS No: 1214389-11-3
• MF: C₁₂H₁₁FN₂
• MW: 202.227545976639
• CID: 4909868
• Update Time: 2025-11-01

5-(3-Fluorophenyl)-3-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-fluorophenyl)-3-methylpyridin-2-amine
• 5-(3-Fluorophenyl)-3-methylpyridin-2-amine

• Inchi： 1S/C12H11FN2/c1-8-5-10(7-15-12(8)14)9-3-2-4-11(13)6-9/h2-7H,1H3,(H2,14,15)
• InChI Key： JXIIGCJKLUJFMI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CN=C(C(C)=C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• XLogP3: 2.6
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-Fluorophenyl)-3-methylpyridin-2-amine

Comprehensive Overview of 5-(3-Fluorophenyl)-3-methylpyridin-2-amine (CAS No. 1214389-11-3): Properties, Applications, and Research Insights

5-(3-Fluorophenyl)-3-methylpyridin-2-amine (CAS No. 1214389-11-3) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by a 3-fluorophenyl substituent and a methylpyridin-2-amine core, exhibits versatile reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "5-(3-Fluorophenyl)-3-methylpyridin-2-amine synthesis", "CAS 1214389-11-3 applications", and "fluorophenyl pyridine derivatives", reflecting its growing relevance in drug discovery and material science.

The molecular structure of 5-(3-Fluorophenyl)-3-methylpyridin-2-amine combines aromaticity with electron-withdrawing fluorine, enhancing its potential as a building block for bioactive molecules. Recent studies highlight its role in modulating enzyme activity, particularly in kinase inhibition—a hotspot in oncology research. Searches for "kinase inhibitors with fluorophenyl groups" and "pyridine amines in drug design" underscore the compound's alignment with current trends in targeted therapy development. Its lipophilicity and hydrogen-bonding capacity further contribute to optimized pharmacokinetic profiles, a key focus in modern medicinal chemistry.

Beyond pharmaceuticals, CAS 1214389-11-3 finds utility in advanced material synthesis. The 3-fluorophenyl moiety imparts thermal stability to polymers, addressing queries like "fluorinated pyridines for high-performance materials". Environmental scientists also explore its degradation pathways, responding to concerns about sustainable chemical practices. Analytical methods such as HPLC and LC-MS are commonly paired with this compound in literature, reflecting rigorous quality control standards demanded by regulatory bodies.

Innovative applications emerge in agrochemicals, where 5-(3-Fluorophenyl)-3-methylpyridin-2-amine derivatives demonstrate herbicidal activity. This connects to trending searches on "eco-friendly crop protection agents" and "fluorine in pesticide development". Patent analyses reveal its incorporation in formulations with reduced environmental persistence, aligning with global green chemistry initiatives. The compound's structure-activity relationship (SAR) data is extensively documented, facilitating computational modeling—a technique increasingly queried as "AI-assisted molecular design" gains traction.

From a synthetic perspective, 1214389-11-3 is typically prepared via Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, methods frequently searched alongside "scalable fluorophenyl synthesis". Process chemists emphasize its atom economy advantages, a metric highlighted in circular economy discussions. Safety data sheets confirm its compliance with standard laboratory handling protocols, though users often verify "pyridine amine storage conditions" for optimal stability.

The commercial availability of 5-(3-Fluorophenyl)-3-methylpyridin-2-amine through specialty chemical suppliers meets demand from contract research organizations (CROs) and academic labs. Market analyses correlate its procurement patterns with regional biotech investment growth, particularly in Asia-Pacific hubs. Analytical certificates typically specify ≥98% purity, with NMR and HRMS characterization—details crucial for researchers querying "CAS 1214389-11-3 spectroscopic data".

Emerging research explores 1214389-11-3 in photoactive compounds, responding to interest in "organic photovoltaics" and "fluorescence probes". Its electron transport properties are investigated for OLED applications, linking to searches on "fluorine in electronic materials". This multidisciplinary applicability positions the compound at the intersection of cutting-edge technologies, from precision medicine to renewable energy solutions.